Cas no 35357-56-3 (ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate)

• Product Name: ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate
• CAS No: 35357-56-3
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD06761694
• CID: 304384
• PubChem ID: 11708220
• Update Time: 2025-11-02

ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6H-Thieno[2,3-b]pyrrole-5-carboxylicacid, ethyl ester
• ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate
• 6H-Thieno<2,3-b>pyrrol-5-carbonsaeureethylester
• ethyl thieno<2,3-b>pyrrole-5-carboxylate
• MFCD06761694
• 35357-56-3
• AKOS000265514
• EN300-87175
• A822753
• 6H-thieno[3,2-d]pyrrole-5-carboxylic acid ethyl ester
• SY269257
• SCHEMBL1243825
• 6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester
• 6H-thieno[2,3-b]pyrrole-5carboxylic acid ethyl ester
• DTXSID00470926
• CS-0151719
• AS-76061
• KRPJGLCVEYTVBW-UHFFFAOYSA-N
• AMY8968

• MDL： MFCD06761694
• Inchi： 1S/C9H9NO2S/c1-2-12-9(11)7-5-6-3-4-13-8(6)10-7/h3-5,10H,2H2,1H3
• InChI Key： KRPJGLCVEYTVBW-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C(=O)OCC)NC1=2

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 345.671 °C at 760 mmHg
• Flash Point: 162.856 °C
• PSA: 70.33000
• LogP: 2.40610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

Additional information on ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate

Comprehensive Overview of Ethyl 6H-Thieno[2,3-b]pyrrole-5-carboxylate (CAS No. 35357-56-3)

Ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate (CAS No. 35357-56-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its fused thieno[2,3-b]pyrrole core and ethyl carboxylate functional group, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its unique structural features make it a subject of interest for researchers exploring drug discovery, organic electronics, and catalysis.

The growing demand for heterocyclic compounds in modern chemistry has propelled the study of ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate. Recent trends in green chemistry and sustainable synthesis have further highlighted its potential, as researchers seek eco-friendly methods to produce such scaffolds. Questions like "How to synthesize ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate?" or "What are the applications of thienopyrrole derivatives?" are frequently searched, reflecting its relevance in academic and industrial settings.

From a structural perspective, the thieno[2,3-b]pyrrole moiety combines the electronic properties of thiophene and pyrrole, making it a valuable building block for conjugated polymers and small-molecule semiconductors. These materials are pivotal in developing organic light-emitting diodes (OLEDs), solar cells, and sensors, aligning with the global push for renewable energy technologies. The ethyl carboxylate group enhances solubility and facilitates further functionalization, broadening its utility in medicinal chemistry.

In pharmaceutical research, ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate is explored as a precursor for kinase inhibitors and anti-inflammatory agents. Its scaffold mimics privileged structures found in many FDA-approved drugs, addressing queries such as "Can thienopyrrole derivatives treat chronic diseases?" or "What is the mechanism of action of thienopyrrole-based drugs?" Such investigations are critical in the era of personalized medicine and targeted therapies.

Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize CAS No. 35357-56-3. These methods ensure purity and confirm structural integrity, which are essential for reproducibility in research. The compound’s stability under various conditions is another area of interest, particularly for industrial-scale applications.

Looking ahead, the integration of machine learning and computational chemistry is expected to accelerate the discovery of new derivatives of ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate. Searches for "AI-driven drug design with heterocycles" or "predictive modeling for thienopyrrole reactivity" underscore the intersection of technology and traditional synthesis. This synergy could unlock novel applications in agrochemicals, cosmetics, and beyond.

In summary, ethyl 6H-thieno[2,3-b]pyrrole-5-carboxylate (CAS No. 35357-56-3) exemplifies the innovation potential of heterocyclic chemistry. Its multifaceted roles in material science and pharmaceutical development make it a cornerstone for future advancements. As research evolves, this compound will likely remain at the forefront of discussions on sustainable chemistry and cutting-edge therapeutics.